molecular formula C7H13NO5 B568466 beta-L-xylo-Hexopyranosiduronic acid, methyl 3-amino-3,4-dideoxy- (9CI) CAS No. 116233-68-2

beta-L-xylo-Hexopyranosiduronic acid, methyl 3-amino-3,4-dideoxy- (9CI)

Cat. No. B568466
CAS RN: 116233-68-2
M. Wt: 191.183
InChI Key: YUHRIPHWFPBUFJ-CXXDYQFHSA-N
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Description

Beta-L-xylo-Hexopyranosiduronic acid, methyl 3-amino-3,4-dideoxy- (9CI), also known as Beta-L-xylo-Hexopyranosiduronic acid, methyl 3-amino-3,4-dideoxy- (9CI), is a useful research compound. Its molecular formula is C7H13NO5 and its molecular weight is 191.183. The purity is usually 95%.
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properties

CAS RN

116233-68-2

Product Name

beta-L-xylo-Hexopyranosiduronic acid, methyl 3-amino-3,4-dideoxy- (9CI)

Molecular Formula

C7H13NO5

Molecular Weight

191.183

IUPAC Name

(2R,4R,5S,6S)-4-amino-5-hydroxy-6-methoxyoxane-2-carboxylic acid

InChI

InChI=1S/C7H13NO5/c1-12-7-5(9)3(8)2-4(13-7)6(10)11/h3-5,7,9H,2,8H2,1H3,(H,10,11)/t3-,4-,5+,7+/m1/s1

InChI Key

YUHRIPHWFPBUFJ-CXXDYQFHSA-N

SMILES

COC1C(C(CC(O1)C(=O)O)N)O

synonyms

beta-L-xylo-Hexopyranosiduronic acid, methyl 3-amino-3,4-dideoxy- (9CI)

Origin of Product

United States

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